Cas no 2228595-69-3 (tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate
• CAS No: 2228595-69-3
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 6536453
• PubChem ID: 165622607
• Update Time: 2025-07-21

tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate
• 2228595-69-3
• EN300-1882071
• tert-butyl N-[5-(1-cyanocyclopropyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C13H16N4O2/c1-12(2,3)19-11(18)17-10-15-6-9(7-16-10)13(8-14)4-5-13/h6-7H,4-5H2,1-3H3,(H,15,16,17,18)
• InChI Key： WLQRJVQDXYFMBK-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C1(C#N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.9Ų

Additional information on tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228595-69-3 and Product Name: Tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate

The compound with the CAS number 2228595-69-3 and the product name Tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this compound, particularly the tert-butyl group and the N-5-(1-cyanocyclopropyl)pyrimidin-2-yl moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics and drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrimidine derivatives, such as the one represented by Tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate, have been extensively studied for their role in various biological processes. The presence of a cyano group in the cyclopropyl ring adds an additional layer of complexity, which can influence both the electronic properties and the reactivity of the molecule. This structural motif has been shown to enhance binding affinity to certain biological targets, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The tert-butyl carbamate moiety is particularly useful in medicinal chemistry due to its stability under various reaction conditions and its ability to serve as a protecting group. This feature allows for selective modifications at other sites within the molecule, facilitating the development of libraries of compounds for high-throughput screening.

In recent years, there has been a growing interest in developing small molecule inhibitors that target enzymes involved in cancer metabolism. Pyrimidine-based compounds have emerged as promising candidates in this area. Studies have demonstrated that modifications at the 2-position of pyrimidine rings can significantly alter their binding properties to enzymes such as kinases and phosphodiesterases. The N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate structure, with its unique substitution pattern, may exhibit inhibitory activity against such enzymes, making it a candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group into the cyclopropyl ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with high efficiency. Techniques such as transition metal catalysis and photochemical reactions have been employed to facilitate these transformations, ensuring that the final product meets the stringent requirements of pharmaceutical research.

Once synthesized, Tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and interaction studies with biological targets. The results from these studies will provide valuable insights into the potential therapeutic applications of this compound. Additionally, computational methods such as molecular docking and quantum mechanics calculations can be used to predict how this molecule interacts with biological targets at the atomic level.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. Compounds like Tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate play a crucial role in this process by serving as starting points for more advanced molecules. The structural features of this compound make it an attractive candidate for further exploration in drug discovery programs. By understanding its chemical properties and biological activities, researchers can design analogs with enhanced efficacy and reduced side effects.

In conclusion, Tert-butyl N-5-(1-cyanocyclopropyl)pyrimidin-2-ylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As research continues to uncover new applications for pyrimidine derivatives, compounds like this one will undoubtedly play an important role in shaping the future of medicine.